5-Bromo-1-isopropyl-3-methylpyridin-2(1H)-one

• Molecular Formula: C9H12BrNO
• Molecular Weight: 230.10 g/mol
• IUPAC Name: 5-bromo-3-methyl-1-propan-2-ylpyridin-2-one
• InChI: InChI=1S/C9H12BrNO/c1-6(2)11-5-8(10)4-7(3)9(11)12/h4-6H,1-3H3
• InChI Key: BMEOYIUNKWNCIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN(C1=O)C(C)C)Br

Description

5-Bromo-1-isopropyl-3-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C9H12BrNO and its molecular weight is 230.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Examples 508-511 as described in Table 22 were prepared in three steps. Using conditions similar to those described in WO2005/40151 (Preparation 6), 5-bromo-3-methylpyridin-2-ol was N-alkylated with isopropyl bromide to give 5-bromo-3-methyl-1-propan-2-ylpyridin-2-one which was then reacted with 4,4,5,5-tetramethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3,2-dioxaborolane using conditions similar to those described in Example 248, step 2 to give the pinacol ester, 3-methyl-1-propan-2-yl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one. This pinacol ester was then substituted for the pinacol ester of the example shown under Synthetic Method in Table 22 and reacted in the same way as the example to obtain the title compounds.